![molecular formula C15H12ClN3OS B2946974 5-(4-chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol CAS No. 663181-74-6](/img/structure/B2946974.png)
5-(4-chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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Overview
Description
“5-(4-chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol” is a triazole derivative. Triazoles are a class of five-membered ring compounds with three nitrogen atoms in the ring. They are known for their diverse biological activities and are used in medicinal chemistry .
Chemical Reactions Analysis
Triazoles can participate in various chemical reactions. For example, the thiol group can undergo oxidation to form disulfides. The methoxy group might undergo demethylation under certain conditions .Scientific Research Applications
Novel Triazole Derivatives
Triazole derivatives, including compounds similar to 5-(4-chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, have been extensively researched for their diverse biological activities. These compounds are significant in the preparation of new drugs due to their structural versatility and broad range of biological actions. Recent patents and clinical studies have shown interest in triazoles for their anti-inflammatory, antimicrobial, antitumoral, and antiviral properties. The ongoing research aims to develop more efficient synthesis methods that align with green chemistry principles and address emerging health challenges, including antibiotic resistance and neglected diseases (Ferreira et al., 2013).
Biological Activities of Triazole Derivatives
Triazole derivatives, including 5-(4-chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, exhibit a wide range of biological activities. Studies have highlighted their antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral capabilities. These findings suggest a promising direction for scientific research in chemical modeling of triazoles and their application in developing new therapeutic agents. The extensive review of literature sources underscores the high biological activity rates of triazole derivatives, demonstrating their potential in addressing various health issues (Ohloblina, 2022).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(4-chlorophenyl)-4-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3OS/c1-20-13-8-6-12(7-9-13)19-14(17-18-15(19)21)10-2-4-11(16)5-3-10/h2-9H,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUFSBHLGMNGOGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
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